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Compound of Interest

4-Methoxyphenylmagnesium
Compound Name:
bromide

Cat. No.: B077948

A Comprehensive Technical Guide to 4-
Methoxyphenylmagnesium Bromide

For researchers, scientists, and professionals in drug development, 4-
Methoxyphenylmagnesium bromide is a crucial Grignard reagent. This guide provides an in-
depth overview of its chemical identity, properties, synthesis, and applications, with a focus on
its role in the synthesis of complex organic molecules.

Core Chemical Identity

CAS Number: 13139-86-1[1][2]

Molecular Structure: 4-Methoxyphenylmagnesium bromide is an organomagnesium
compound with the empirical formula C7H7BrMgO.[2] The structure consists of a magnesium
atom inserted into the carbon-bromine bond of 4-bromoanisole.

e Linear Formula: CHsOCsHaMgBr[1]
e SMILES: COclccc([Mg]Br)ccl[1][2]

« InChl Key: JKXAZEXIOPFJSC-UHFFFAOY SA-M[1][2]
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Physicochemical Properties

The quantitative data for 4-Methoxyphenylmagnesium bromide are summarized in the table

below. These properties are critical for its handling, storage, and application in chemical

synthesis.
Property Value Source(s)
Molecular Weight 211.34 g/mol [11[3]
Pale brown to dark brown,
Appearance [2]

slightly hazy liquid

. . 0.5Mor1.0Min
Typical Concentration

Tetrahydrofuran (THF)

[1]

Density (of 0.5M soln) 0.955 g/mL at 25 °C [1]
Boiling Point (of soln) 65-67 °C [1]
Flash Point (of soln) -20 °C [1]

Synthesis of 4-Methoxyphenylmagnesium Bromide

The synthesis of 4-Methoxyphenylmagnesium bromide is a classic example of a Grignard

reaction, where an organohalide reacts with magnesium metal in an ethereal solvent.
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Synthesis of 4-Methoxyphenylmagnesium bromide

4-Bromoanisole + Mg
(CHsOCsHa4Br)
Magnesium ﬁ.-MethoxyphenyImagnesium bromide
(Mg) P K (CH30CeHaMgBTr)
in

Click to download full resolution via product page

Caption: Synthesis of 4-Methoxyphenylmagnesium bromide.

Experimental Protocol for Synthesis

The following is a detailed protocol for the laboratory-scale synthesis of 4-

Methoxyphenylmagnesium bromide.

Materials:

Magnesium turnings

4-Bromoanisole

Anhydrous tetrahydrofuran (THF)

lodine crystal (optional, as an initiator)

Round-bottom flask, condenser, and dropping funnel (all oven-dried)

Inert atmosphere (Nitrogen or Argon)
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Procedure:

o Apparatus Setup: Assemble an oven-dried, three-necked round-bottom flask equipped with a
reflux condenser, a dropping funnel, and a nitrogen or argon inlet. Ensure all glassware is
completely dry to prevent the quenching of the Grignard reagent.

e Magnesium Activation: Place magnesium turnings (approximately 1.1 to 1.2 molar
equivalents) into the flask. If the reaction is difficult to initiate, a small crystal of iodine can be
added to activate the magnesium surface.

o Reaction Initiation: Add a small portion of a solution of 4-bromoanisole (1.0 equivalent) in
anhydrous THF to the magnesium turnings. The reaction is typically initiated by gentle
warming. The disappearance of the iodine color (if used) and the formation of a cloudy
solution are indicators of reaction initiation.

» Controlled Addition: Once the reaction has started, add the remaining solution of 4-
bromoanisole in anhydrous THF dropwise from the dropping funnel at a rate that maintains a
gentle reflux. The reaction is exothermic, and an ice bath should be kept nearby to control
the reaction rate if it becomes too vigorous.

o Completion and Use: After the addition is complete, the reaction mixture is typically stirred at
room temperature or gentle reflux for an additional 30 to 60 minutes to ensure all the
magnesium has reacted. The resulting grayish-brown solution of 4-
Methoxyphenylmagnesium bromide is then used directly in subsequent reactions.

Applications in Drug Development and Organic
Synthesis

4-Methoxyphenylmagnesium bromide is a versatile nucleophilic reagent used to form
carbon-carbon bonds. Its applications are particularly relevant in the synthesis of
pharmaceutical intermediates and complex organic molecules.

o Synthesis of Tubulin Polymerization Inhibitors: It has been used in the synthesis of 2-Amino-
3,4,5-trimethoxybenzophenone, a compound that acts as a tubulin polymerization inhibitor.

[1]14]
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o Total Synthesis: This Grignard reagent is a key component in the total synthesis of natural
products such as (-)-centrolobine.[1]

e Cross-Coupling Reactions: It participates in nickel-catalyzed cross-coupling reactions with
fluoroazines and fluorodiazines, which are important scaffolds in medicinal chemistry.[5]

o Conjugate Addition: 4-Methoxyphenylmagnesium bromide can act as a nucleophile in
conjugate addition reactions to a,B-unsaturated aldehydes and ketones, a fundamental
transformation in organic synthesis.[6]

Experimental Workflow: Grignard Reaction with an
Aldehyde

The following diagram illustrates a typical experimental workflow for the reaction of 4-
Methoxyphenylmagnesium bromide with an aldehyde to form a secondary alcohol.
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Workflow for a Grignard Reaction with an Aldehyde

Prepare 4-Methoxyphenylmagnesium
bromide in anhydrous THF

Slowly add aldehyde
in anhydrous THF at 0 °C

Quench reaction with
aqueous acidic solution (e.g., NH4Cl)

.

Extract with an
organic solvent (e.g., diethyl ether)
Dry the organic layer
(e.g., with Na2SOa)

Purify the product
(e.g., by column chromatography)
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Caption: A typical workflow for a Grignard reaction.
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Safety and Handling

4-Methoxyphenylmagnesium bromide is a highly reactive and hazardous substance that
requires careful handling.

o Flammability: It is a highly flammable liquid and vapor.[7] Keep away from heat, sparks, open
flames, and hot surfaces.

o Reactivity with Water: It reacts violently with water.[7] All reactions must be carried out under
strictly anhydrous conditions.

o Corrosivity: It causes severe skin burns and eye damage.[7] Appropriate personal protective
equipment (gloves, goggles, lab coat) must be worn.

e Air and Light Sensitivity: The reagent is sensitive to air and light and may form explosive
peroxides.[8] It should be stored under an inert atmosphere and protected from light.

This technical guide provides a foundational understanding of 4-Methoxyphenylmagnesium
bromide for professionals in research and drug development. Adherence to proper
experimental protocols and safety precautions is paramount when working with this versatile
and reactive compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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